Cas no 125974-24-5 (L-Cysteine, methylester, ethylcarbamate (ester) (9CI))

L-Cysteine, methylester, ethylcarbamate (ester) (9CI) structure
125974-24-5 structure
Product Name:L-Cysteine, methylester, ethylcarbamate (ester) (9CI)
CAS No:125974-24-5
MF:C7H14N2O3S
MW:206.262660503387
CID:236358
PubChem ID:180414
Update Time:2025-04-19

L-Cysteine, methylester, ethylcarbamate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine, methylester, ethylcarbamate (ester) (9CI)
    • methyl (2R)-2-amino-3-(ethylcarbamoylsulfanyl)propanoate
    • DTXSID20155021
    • L-Cysteine, methyl ester, ethylcarbamate (ester)
    • 125974-24-5
    • Inchi: 1S/C7H14N2O3S/c1-3-9-7(11)13-4-5(8)6(10)12-2/h5H,3-4,8H2,1-2H3,(H,9,11)/t5-/m0/s1
    • InChI Key: XWTQHHFTVKWOSQ-YFKPBYRVSA-N
    • SMILES: S(C(NCC)=O)C[C@@H](C(=O)OC)N

Computed Properties

  • Exact Mass: 206.07262
  • Monoisotopic Mass: 206.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 81.42
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